Cas no 1805170-94-8 (2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile
• CAS No: 1805170-94-8
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4915150
• Update Time: 2025-05-18

2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

• Inchi： 1S/C8H5BrF2N2O/c9-7-4(1-2-12)5(8(10)11)3-6(14)13-7/h3,8H,1H2,(H,13,14)
• InChI Key： OIFSCKCWYRABBT-UHFFFAOYSA-N
• SMILES： BrC1=C(CC#N)C(C(F)F)=CC(N1)=O

Computed Properties

• Exact Mass: 261.95533 g/mol
• Monoisotopic Mass: 261.95533 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 52.9
• Molecular Weight: 263.04

Additional information on 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile

2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS No. 1805170-94-8): A Comprehensive Overview

2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS No. 1805170-94-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound belongs to the pyridine derivative family, characterized by its unique bromine and difluoromethyl functional groups, which contribute to its reactivity and potential applications. Researchers and industry professionals are increasingly interested in this molecule due to its versatility in synthetic chemistry and its role as a key intermediate in the production of more complex compounds.

The molecular structure of 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile features a pyridine ring substituted with a hydroxyl group, a bromine atom, a difluoromethyl group, and an acetonitrile moiety. This combination of functional groups makes it a valuable building block in organic synthesis. The presence of the difluoromethyl group is particularly noteworthy, as fluorinated compounds often exhibit enhanced metabolic stability and bioavailability, making them attractive candidates for drug discovery. The bromine atom provides a handle for further functionalization through cross-coupling reactions, which are widely used in modern pharmaceutical chemistry.

In recent years, the demand for fluorinated pyridine derivatives has surged, driven by their applications in the development of new crop protection agents and pharmaceutical intermediates. The agrochemical industry, in particular, has shown keen interest in compounds like 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile due to their potential use in creating novel pesticides with improved efficacy and environmental profiles. This aligns with current trends in sustainable agriculture, where there is a growing need for chemicals that can protect crops while minimizing ecological impact.

From a synthetic chemistry perspective, 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile offers multiple sites for chemical modification, making it a versatile intermediate. Researchers can exploit the reactivity of the bromine substituent to perform palladium-catalyzed cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce aromatic or heteroaromatic groups. The hydroxyl group can be further functionalized through alkylation or acylation, while the acetonitrile moiety can serve as a precursor for carboxylic acids, amides, or tetrazoles. These transformations are crucial in the design of new bioactive molecules.

The pharmaceutical industry has shown particular interest in pyridine-based compounds like 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile due to their prevalence in drug molecules. Many FDA-approved drugs contain pyridine rings, and the introduction of fluorine atoms often improves their pharmacokinetic properties. Current research trends focus on developing small molecule inhibitors for various disease targets, and this compound could serve as a valuable starting point for such endeavors. Its structural features make it potentially useful in the design of kinase inhibitors or GPCR modulators, which are hot topics in drug discovery.

In the context of material science, 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile might find applications in the development of specialized polymers or liquid crystals. The combination of aromaticity, hydrogen bonding capability (through the hydroxyl group), and dipolar characteristics (from the nitrile group) could contribute to unique material properties. While this application area is less explored compared to pharmaceutical uses, it represents an interesting direction for future research, especially considering the growing demand for advanced materials in electronics and optoelectronics.

From a commercial availability standpoint, 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile is typically supplied by specialty chemical manufacturers catering to the research and development sector. Its price and availability can vary depending on market demand and the complexity of synthesis. Companies specializing in fluorinated building blocks and heterocyclic compounds are most likely to stock this material. Researchers interested in this compound should verify its current regulatory status and availability from reputable suppliers to ensure compliance with local regulations and research requirements.

Safety considerations for handling 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile follow standard laboratory protocols for organic compounds. While not classified as extremely hazardous, proper personal protective equipment (PPE) including gloves and safety glasses should be worn when handling this material. The compound should be stored in a cool, dry place, protected from light and moisture to maintain its stability. As with all chemicals, a thorough review of the material safety data sheet (MSDS) is recommended before use.

The future outlook for 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile appears promising, particularly in light of ongoing developments in medicinal chemistry and crop science. As researchers continue to explore new applications for fluorinated heterocycles, the demand for specialized intermediates like this compound is likely to grow. Its versatility as a synthetic building block positions it well to contribute to advancements in multiple areas of chemical research and development.

In conclusion, 2-Bromo-4-(difluoromethyl)-6-hydroxypyridine-3-acetonitrile (CAS No. 1805170-94-8) represents an interesting and potentially valuable compound in the realm of specialty chemicals. Its unique combination of functional groups offers numerous possibilities for chemical transformation, making it relevant to current research trends in pharmaceuticals, agrochemicals, and materials science. As the chemical industry continues to evolve towards more sophisticated and targeted compounds, intermediates like this will play an increasingly important role in enabling innovation across multiple scientific disciplines.